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Compound of Interest

Compound Name: F594-1001

Cat. No.: B15565522

Disclaimer: The identifier "F594-1001" does not correspond to a chemical substance but rather
appears to be a part number for a solid component conforming to the ASTM F594 standard.
This standard specifies the chemical and mechanical requirements for stainless steel nuts.
Therefore, a chemical Safety Data Sheet (SDS) is not applicable. The following information
provides guidance on the proper disposal of these solid metal fasteners.

The primary and most environmentally responsible method for the disposal of stainless steel
products is recycling. Stainless steel is 100% recyclable and can be re-melted to produce new
steel products without any degradation in quality.

Material Composition

The ASTM F594 specification covers several alloy groups. The exact composition can vary, but
the table below summarizes the common alloys used.
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Alloy Group Common Alloy Types Key Alloying Elements

1 303, 304, 304L, 305 Chromium, Nickel
Chromium, Nickel,

2 316, 316L
Molybdenum
Chromium, Nickel,

3 321, 347 o _
Titanium/Columbium

4 430, 430F Chromium

5 410, 416 Chromium

6 431 Chromium, Nickel

7 630 (17-4) Chromium, Nickel, Copper

This table provides a summary of common alloys. For a complete list and detailed chemical
compositions, refer to the official ASTM F594 standard documentation.

Disposal Protocol: Recycling of Stainless Steel
Fasteners

For researchers, scientists, and drug development professionals, it is essential to ensure that
any disposed materials are free from contamination. If the F594-1001 fasteners have been in
contact with hazardous chemical, biological, or radioactive materials, they must be
decontaminated according to laboratory safety protocols before disposal.

Step-by-Step Disposal Procedure:
e Decontamination (if applicable):

o If the fasteners are contaminated with hazardous materials, follow established laboratory
procedures for decontamination. This may involve rinsing with appropriate solvents,
autoclaving for biological contaminants, or other specialized cleaning methods.

o Ensure that the decontamination process does not create a new hazardous waste stream.
Dispose of any cleaning materials or solutions in accordance with safety guidelines.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15565522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Segregation:

o Separate the stainless steel fasteners from other waste materials, especially from other
metals. Keeping stainless steel separate from carbon steel or aluminum will increase its
recycling value.

o If you have large quantities of different types of metal fasteners, it is best practice to keep
them in separate, clearly labeled containers.

e Collection and Storage:

o Store the clean, segregated stainless steel fasteners in a designated container. For small
guantities, a labeled jar or box is sufficient. For larger volumes, a dedicated drum or bin
should be used.

» Recycling:

o Small Quantities: For small amounts of fasteners, some municipal recycling programs may
accept them in the household recycling bin. It is recommended to place them inside a
larger metal can (like a food tin) to prevent them from being lost during the sorting
process|[1].

o Large Quantities: For larger volumes, which is more common in industrial and research
settings, the fasteners should be taken to a dedicated scrap metal recycling facility[2][3].
These facilities have the equipment to properly process and recycle stainless steel.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of F594-
1001 fasteners.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://cblfastenings.co.uk/how-to-dispose-of-unwanted-nuts-bolts-fastenings-and-fixings/
https://glescrap.com/blog/stainless-steel-recycling-guide/
https://www.melfast.com/blog/2016/06/fastener-recycling-options-you-can-explore
https://www.benchchem.com/product/b15565522?utm_src=pdf-body
https://www.benchchem.com/product/b15565522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

F594-1001 Fastener for Disposal

Decontaminate according to
lab safety protocols

v

Segregate from other waste
and other metals

:

Store in a designated
container for scrap metal

Small Large

Small Quantity Large Quantity

Place in a metal can and add to Transport to a scrap
municipal recycling bin metal recycling facility

Properly Recycled

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15565522?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15565522?utm_src=pdf-custom-synthesis
https://cblfastenings.co.uk/how-to-dispose-of-unwanted-nuts-bolts-fastenings-and-fixings/
https://cblfastenings.co.uk/how-to-dispose-of-unwanted-nuts-bolts-fastenings-and-fixings/
https://glescrap.com/blog/stainless-steel-recycling-guide/
https://www.melfast.com/blog/2016/06/fastener-recycling-options-you-can-explore
https://www.benchchem.com/product/b15565522#f594-1001-proper-disposal-procedures
https://www.benchchem.com/product/b15565522#f594-1001-proper-disposal-procedures
https://www.benchchem.com/product/b15565522#f594-1001-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565522?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

